Cas no 528870-51-1 ([5,5'-Bithieno[3,4-b]-1,4-dioxin]-7,7'-dicarboxaldehyde,2,2',3,3'-tetrahydro-)

• Product Name: [5,5'-Bithieno[3,4-b]-1,4-dioxin]-7,7'-dicarboxaldehyde,2,2',3,3'-tetrahydro-
• CAS No: 528870-51-1
• MF: C₁₄H₁₀O₆S₂
• MW: 338.355601787567
• CID: 367343
• PubChem ID: 12191709
• Update Time: 2025-04-19

[5,5'-Bithieno[3,4-b]-1,4-dioxin]-7,7'-dicarboxaldehyde,2,2',3,3'-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• [5,5'-Bithieno[3,4-b]-1,4-dioxin]-7,7'-dicarboxaldehyde,2,2',3,3'-tetrahydro-
• 2,2',3,3'-TETRAHYDRO-[5,5'-BITHIENO[3,4-B]-1,4-DIOXIN]-7,7'-DICARBOXALDEHYDE
• 5-(7-formyl-2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)-2,3-dihydrothieno[3,4-b][1,4]dioxine-7-carbaldehyde
• 2,2',3,3',4,5,6'-HEPTACHLOROBIPHENYL
• 5,5-difluoro-cyclohexane-1,3-dicarboxylic acid dimethyl ester
• 5,5'-diformyl-2,2'-bi(3,4-ethylenedioxy)thiophene
• AKOS015855760
• 528870-51-1
• FT-0710838
• [5,5'-Bithieno[3,4-b]-1,4-dioxin]-7,7'-dicarboxaldehyde, 2,2',3,3'-tetrahydro-
• AG-F-80795
• DTXSID30479846

• Inchi： 1S/C14H10O6S2/c15-5-7-9-11(19-3-1-17-9)13(21-7)14-12-10(8(6-16)22-14)18-2-4-20-12/h5-6H,1-4H2
• InChI Key： URGHWHMUSCLDJO-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C2C(=C1C1=C3C(=C(C=O)S1)OCCO3)OCCO2

Computed Properties

• Exact Mass: 337.99200
• Monoisotopic Mass: 337.99188038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 127.54000
• LogP: 2.64400